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Compound of Interest

Compound Name: 5-Bromoisophthalonitrile

Cat. No.: B065692

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 5-
Bromoisophthalonitrile (CAS No. 160892-07-9), a versatile chemical intermediate. Due to the
limited availability of a specific Safety Data Sheet (SDS) for this compound, this document
compiles direct information where available and supplements it with data from structurally
similar brominated aromatic nitriles. All personnel handling this chemical must be thoroughly
trained in its potential hazards and the proper safety protocols.

Hazard Identification and Classification

5-Bromoisophthalonitrile is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on available data, the
compound is considered harmful by all three routes of exposure.

GHS Classification:

Acute Toxicity, Oral: Category 4

Acute Toxicity, Dermal: Category 4

Acute Toxicity, Inhalation: Category 4

Skin Corrosion/Irritation: Category 2 (Presumed)
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e Serious Eye Damage/Eye Irritation: Category 2 (Presumed)

¢ Specific target organ toxicity (single exposure): Category 3, Respiratory system (Presumed)

Signal Word: Warning[1]

Hazard Statements:[1]

Physical and Chemical Properties

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.
H315: Causes skin irritation (Presumed, based on similar compounds).
H319: Causes serious eye irritation (Presumed, based on similar compounds).

H335: May cause respiratory irritation (Presumed, based on similar compounds).

A summary of the known physical and chemical properties of 5-Bromoisophthalonitrile is

presented in the table below. This data is crucial for understanding its behavior under various

laboratory conditions.

Property Value Reference

CAS Number 160892-07-9 [2][3]

Molecular Formula CsHsBrN2 [2][3]

Molecular Weight 207.03 g/mol [2][3]
Off-white to light yellow

Appearance ] [2][3]
powder/solid

Boiling Point 257 °C [3]

Density 1.68 g/cm3 [3]
5-bromobenzene-1,3-

Synonyms [2][3]

dicarbonitrile
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Exposure Controls and Personal Protection

Strict adherence to the following exposure control measures and use of personal protective
equipment (PPE) is mandatory when handling 5-Bromoisophthalonitrile.

Engineering Controls

e Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[4]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
essential. A face shield should
be worn over goggles when
there is a significant risk of
splashing.[6][7]

Skin Protection

Chemical-resistant Gloves

Impervious gloves (e.g., nitrile)
are required. For prolonged
contact, consult glove
manufacturer compatibility
data.[7]

Lab Coat

A flame-resistant lab coat or
other protective clothing must
be worn to prevent skin
contact.[6][7]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

If engineering controls are
insufficient to maintain
exposure below limits, or if
irritation is experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[5]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust.[6] Avoid dust

formation.[5] Wash hands and any exposed skin thoroughly after handling.[6] Do not eat,

drink, or smoke in areas where the chemical is handled.[6]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6] Store

locked up.

First Aid Measures

In case of exposure, immediate medical attention is required.
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] Call a
POISON CENTER or doctor if you feel unwell.[6] If breathing has stopped, provide atrtificial
respiration.

If on Skin: Take off immediately all contaminated clothing. Wash the affected area with plenty
of soap and water.[4][6] If skin irritation persists, seek medical attention.[6]

If in Eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[6] If eye irritation persists,
get medical advice/attention.

If Swallowed: Rinse mouth.[4][6] Immediately call a POISON CENTER or doctor.[4] Do NOT
induce vomiting.

Accidental Release and Disposal

Accidental Release: Evacuate the area.[4] Wear appropriate personal protective equipment.
Avoid generating dust. Sweep up the spilled material and shovel it into suitable, closed
containers for disposal.[5] Prevent the product from entering drains.[4]

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[6] This should be done via an approved waste disposal plant.[6]

Experimental Protocols and Reactivity

Experimental Protocols: No specific experimental protocols for safety and handling were found

in the search results. Standard laboratory procedures for handling powdered toxic chemicals

should be followed. This includes weighing the compound in a ventilated enclosure and using

appropriate containment for reactions.

Reactivity and Stability:

Stability: Stable under normal conditions.[5]

Incompatible Materials: Strong oxidizing agents. Nitriles can be incompatible with strong
acids, strong bases, and strong reducing agents.[8]
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e Hazardous Decomposition Products: In case of fire, hazardous combustion gases or vapors
may be formed, including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-
Bromoisophthalonitrile, from initial assessment to emergency response.
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Caption: Logical workflow for handling 5-Bromoisophthalonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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